Cas no 668481-33-2 (6-(4-{(E)-[4-(Butylsulfamoyl)phenyl]diazenyl}phenoxy)hexanoic acid)

• Product Name: 6-(4-{(E)-[4-(Butylsulfamoyl)phenyl]diazenyl}phenoxy)hexanoic acid
• CAS No: 668481-33-2
• MF: C₂₂H₂₉N₃O₅S
• MW: 447.547764539719
• CID: 2621275
• PubChem ID: 71368992
• Update Time: 2025-04-21

6-(4-{(E)-[4-(Butylsulfamoyl)phenyl]diazenyl}phenoxy)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-{(E)-[4-(Butylsulfamoyl)phenyl]diazenyl}phenoxy)hexanoic acid
• 668481-33-2
• DTXSID20792031

• Inchi： 1S/C22H29N3O5S/c1-2-3-16-23-31(28,29)21-14-10-19(11-15-21)25-24-18-8-12-20(13-9-18)30-17-6-4-5-7-22(26)27/h8-15,23H,2-7,16-17H2,1H3,(H,26,27)/b25-24+
• InChI Key： VDUUPFDUFHJDGY-OCOZRVBESA-N
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)OCCCCCC(=O)O)(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 447.18279221Da
• Monoisotopic Mass: 447.18279221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 126Ų